Cas no 75863-26-2 (Pregna-1,4,16-triene-3,20-dione)

• Product Name: Pregna-1,4,16-triene-3,20-dione
• CAS No: 75863-26-2
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 982080
• PubChem ID: 222847
• Update Time: 2025-04-19

Pregna-1,4,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• (8s,9s,10s,13s,14s)-17-acetyl-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
• 5-pregnen-3,20-dione
• 5-Pregnene-3,20-dione
• BRN 3102499
• CHEBI:63837
• CHEMBL1743202
• CTK0H7707
• isoprogesterone
• NSC12875
• pregn-4-ene-3,20-dione
• Pregn-5-en-3,20-dion
• Pregn-5-ene-3,20-dione
• Pregna-1,4,16-trien-3,20-dion
• pregna-1,4,16-triene-3,20-dione
• SureCN4618058
• CYHIWWJMJIAQOW-RKFFNLMFSA-N
• 75863-26-2
• SCHEMBL7899879
• NSC9784
• NSC-9784
• 1,4,9(11),16-Tetraenepregna-3,20-dione;
• Pregna-1,4,16-triene-3,20-dione

• Inchi： 1S/C21H26O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8,10,12,16,18-19H,4-5,7,9,11H2,1-3H3/t16-,18-,19-,20-,21+/m0/s1
• InChI Key： CYHIWWJMJIAQOW-RKFFNLMFSA-N
• SMILES： O=C(C)C1=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C

Computed Properties

• Exact Mass: 310.19338
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids